Cas no 186459-75-6 (Aspartic acid, N,N'-1,2-ethanediylbis-)
186459-75-6 structure
Product Name:Aspartic acid, N,N'-1,2-ethanediylbis-
CAS No:186459-75-6
MF:C10H16N2O8
MW:292.242643356323
CID:1379295
PubChem ID:123395
Update Time:2025-04-20
Aspartic acid, N,N'-1,2-ethanediylbis- Chemical and Physical Properties
Names and Identifiers
-
- Aspartic acid, N,N'-1,2-ethanediylbis-
- Ethylenediamine-N,N'-disuccinic acid
- 186459-75-6
- DTXSID80860260
- 2-[2-(1,2-dicarboxyethylamino)ethylamino]butanedioic acid
- N-{2-[(1,2-dicarboxyethyl)amino]ethyl}aspartic acid
- 2,2'-[Ethane-1,2-diylbis(azanediyl)]dibutanedioic acid
- SCHEMBL39257
- (S,S)-Ethylenediaminedisuccinic acid; (S,S)-Ethylenediamine-N,N'-disuccinic acid; N,N'-1,2-Ethanediylbis-L-aspartic acid
- VKZRWSNIWNFCIQ-UHFFFAOYSA-N
- A879383
- Q412231
- EDDS
-
- Inchi: 1S/C10H16N2O8/c13-7(14)3-5(9(17)18)11-1-2-12-6(10(19)20)4-8(15)16/h5-6,11-12H,1-4H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
- InChI Key: VKZRWSNIWNFCIQ-UHFFFAOYSA-N
- SMILES: OC(C(CC(=O)O)NCCNC(C(=O)O)CC(=O)O)=O
Computed Properties
- Exact Mass: 292.09068
- Monoisotopic Mass: 292.09066547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.9
- Topological Polar Surface Area: 173Ų
Experimental Properties
- PSA: 173.26
Aspartic acid, N,N'-1,2-ethanediylbis- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
186459-75-6 (Aspartic acid, N,N'-1,2-ethanediylbis-) Related Products
- 6384-92-5(NMDA)
- 70920-57-9(2-Piperazin-1-ylsuccinic acid)
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- 17833-53-3(N-Methyl-DL-aspartic acid)
- 125677-11-4(n-(2-hydroxyethyl) aspartic acid)
- 4226-18-0(N-Methyl-L-aspartic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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